Cas no 2092533-66-7 (2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid)

• Product Name: 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid
• CAS No: 2092533-66-7
• MF: C₇H₁₂N₂O₄S
• MW: 220.246180534363
• CID: 5723161
• PubChem ID: 121207186
• Update Time: 2025-10-29

2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• starbld0025690
• F2147-3098
• 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid
• 2092533-66-7
• AKOS026716208
• 2-(1,1-dioxo-3a,4,5,6-tetrahydro-3H-pyrrolo[1,2-b][1,2,5]thiadiazol-2-yl)acetic acid
• Pyrrolo[1,2-b][1,2,5]thiadiazole-2(3H)-acetic acid, tetrahydro-, 1,1-dioxide

• Inchi： 1S/C7H12N2O4S/c10-7(11)5-8-4-6-2-1-3-9(6)14(8,12)13/h6H,1-5H2,(H,10,11)
• InChI Key： SYJDVXRNEPQXQW-UHFFFAOYSA-N
• SMILES： S1(N(CC(=O)O)CC2CCCN12)(=O)=O

Computed Properties

• Exact Mass: 220.05177804g/mol
• Monoisotopic Mass: 220.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 437.0±24.0 °C(Predicted)
• pka: 3.46±0.10(Predicted)

Additional information on 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid

2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid: A Comprehensive Overview

2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid (CAS No. 2092533-66-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid is particularly noteworthy. It consists of a tetrahydropyrrolo[1,2-b][1,2,5]thiadiazole ring system with a dioxido substituent at the 1-position and an acetic acid moiety attached to the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The tetrahydropyrrolo[1,2-b][1,2,5]thiadiazole ring system is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

The synthesis of 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid has been a subject of extensive research. One of the most common synthetic routes involves the reaction of 3-amino-4-hydroxybutyric acid with thiourea in the presence of an oxidizing agent to form the tetrahydropyrrolo[1,2-b][1,2,5]thiadiazole core. Subsequent oxidation steps are then employed to introduce the dioxido substituent. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of biological activity, 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid has shown promising results in various preclinical studies. Recent research has demonstrated its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it has been found to exhibit antioxidant properties by scavenging reactive oxygen species (ROS), which are known to contribute to inflammation and cellular damage.

Beyond its anti-inflammatory properties, 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid has also been investigated for its potential therapeutic applications in neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that it may have potential as a novel therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2,5]thiadiazol-2(3H)-yl)acetic acid have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics make it a promising candidate for further clinical development.

In conclusion, 2-(1,1-dioxidotetrahydropyrrolo[1,2-b][1,2，5]thiadiazol-2(3H)-yl)acetic acid (CAS No. 2092533-66-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications.